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Compound of Interest

Compound Name: Drupacine

Cat. No.: B208478 Get Quote

Introduction
Drupacine is a naturally occurring alkaloid belonging to the Cephalotaxus family of

compounds.[1][2] Isolated from plant species such as Cephalotaxus sinensis, Cephalotaxus

fortunei, and Cephalotaxus hainanensis, this complex molecule has garnered significant

interest due to its potent biological activities.[3][4] Structurally, it is characterized by a unique

oxo-bridged oxygen bond within a hexacyclic framework.[4] This guide provides a

comprehensive overview of the chemical structure, properties, biological activity, and

experimental protocols related to Drupacine, intended for researchers and professionals in the

fields of chemistry and drug development.

Chemical Structure and Physicochemical Properties
Drupacine possesses a complex, polycyclic structure. Its formal chemical name, as defined by

IUPAC nomenclature, is (1R,11S,12S,13R,15S)-13-methoxy-5,7,21-trioxa-19-

azahexacyclo[11.7.1.02,10.04,8.011,15.015,19]henicosa-2,4(8),9-trien-12-ol.[3][4] The core of

the molecule is a spirocyclic amine, a challenging motif for synthetic chemists.[1]

Quantitative Physicochemical Data
A summary of key quantitative properties for Drupacine is presented in the table below.
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Property Value Source

Molecular Formula C18H21NO5 PubChem[3]

Molecular Weight 331.4 g/mol PubChem[3]

Exact Mass 331.14197277 Da PubChem[3]

XLogP3 0.8 PubChem[3]

Herbicidal Activity (IC50)
38.99 mg L-1 (against A.

retroflexus root)
FAO AGRIS[5]

Biological Activity and Mechanism of Action
Drupacine is recognized as a potent herbicidal agent.[4] Its primary mode of action involves

the inhibition of Shikimate dehydrogenase (SkDH), a crucial enzyme in the shikimate pathway.

[4][6] This pathway is essential for the biosynthesis of aromatic amino acids in plants, making it

an effective target for herbicides.[6]

The herbicidal effects of Drupacine on the weed Amaranthus retroflexus manifest as inhibited

seed germination and seedling growth.[5] Mechanistic studies have revealed that Drupacine
treatment leads to a decrease in α-amylase activity and soluble sugar content.[5] Furthermore,

it induces oxidative stress, evidenced by an increase in relative conductivity and

malondialdehyde (MDA) content, along with enhanced activities of antioxidant enzymes such

as peroxidase (POD), catalase (CAT), and superoxide dismutase (SOD).[5]

Signaling Pathway of Herbicidal Action
The inhibition of Shikimate dehydrogenase by Drupacine disrupts essential metabolic

processes in plants, leading to cell death. The logical flow of this mechanism is depicted below.
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Drupacine Application
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Proteomics Approaches Expression Analysis

DARTS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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